Cas no 1072945-01-7 (2-Ethoxypyridine-5-boronic Acid Pinacol Ester)

• Product Name: 2-Ethoxypyridine-5-boronic Acid Pinacol Ester
• CAS No: 1072945-01-7
• MF: C₁₃H₂₀BNO₃
• MW: 249.113803863525
• MDL: MFCD07781182
• CID: 829049
• PubChem ID: 24208796
• Update Time: 2025-06-11

2-Ethoxypyridine-5-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Ethoxypyridine-5-boronic acid pinacol ester
• 2-Ethoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• 2-Ethoxypyridine-4-boronic acid pinacol ester
• Pyridine, 2-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CS-0135778
• s12136
• 2-Ethoxypyridine-5-boronic acid, pinacol ester
• 6-ETHOXYPYRIDINE-3-BORONIC ACID PINACOL ESTER
• SCHEMBL153339
• MFCD07781182
• GXUHWEZZHFBDFA-UHFFFAOYSA-N
• 6-Ethoxypyridine-3-boronicacidpinacolester
• J-509290
• AKOS016001247
• 2-ETHOXY-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• EN300-7370411
• DTXSID30639887
• MB04794
• Z2044795608
• 1072945-01-7
• BS-22897
• 2-Ethoxypyridine-5-boronic Acid Pinacol Ester

• MDL： MFCD07781182
• Inchi： 1S/C13H20BNO3/c1-6-16-11-8-7-10(9-15-11)14-17-12(2,3)13(4,5)18-14/h7-9H,6H2,1-5H3
• InChI Key： GXUHWEZZHFBDFA-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)OCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 249.15400
• Monoisotopic Mass: 249.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 40.58000
• LogP: 1.77950

Additional information on 2-Ethoxypyridine-5-boronic Acid Pinacol Ester

Introduction to 2-Ethoxypyridine-5-boronic Acid Pinacol Ester (CAS No. 1072945-01-7)

2-Ethoxypyridine-5-boronic Acid Pinacol Ester (CAS No. 1072945-01-7) is a versatile and important compound in the field of organic synthesis, particularly in the development of pharmaceuticals and materials science. This boronic acid pinacol ester derivative is widely recognized for its utility in Suzuki-Miyaura coupling reactions, which are fundamental to the synthesis of a wide range of biologically active molecules and functional materials.

The chemical structure of 2-Ethoxypyridine-5-boronic Acid Pinacol Ester features a pyridine ring with an ethoxy substituent at the 2-position and a boronic acid pinacol ester group at the 5-position. This unique arrangement provides several key advantages in synthetic chemistry. The boronic acid pinacol ester moiety is known for its stability under a variety of reaction conditions, making it an excellent precursor for palladium-catalyzed cross-coupling reactions. The ethoxy substituent on the pyridine ring enhances the solubility and reactivity of the compound, facilitating its use in diverse synthetic protocols.

Recent advancements in the field have further highlighted the importance of 2-Ethoxypyridine-5-boronic Acid Pinacol Ester. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of novel antiviral agents. The researchers utilized this compound as a key intermediate to construct complex molecular frameworks with potent antiviral activity against a range of viral pathogens. The ability to introduce specific functional groups through precise coupling reactions has opened new avenues for drug discovery and development.

In addition to its role in pharmaceutical synthesis, 2-Ethoxypyridine-5-boronic Acid Pinacol Ester has also found applications in materials science. A recent paper in Advanced Materials reported its use in the preparation of conjugated polymers with tunable electronic properties. These polymers exhibit excellent performance in organic photovoltaic devices and light-emitting diodes (LEDs). The versatility of this compound allows for the fine-tuning of material properties, making it a valuable tool for researchers working on next-generation electronic materials.

The synthetic accessibility and functional diversity of 2-Ethoxypyridine-5-boronic Acid Pinacol Ester have also been explored in academic research. A study published in Tetrahedron Letters detailed an efficient synthetic route to this compound using readily available starting materials and mild reaction conditions. This approach not only simplifies the synthesis but also enhances the overall yield and purity of the final product, making it more accessible for large-scale applications.

In clinical settings, compounds derived from 2-Ethoxypyridine-5-boronic Acid Pinacol Ester have shown promising results in preclinical trials. For example, a derivative was found to exhibit significant anti-inflammatory properties, suggesting potential therapeutic applications in treating inflammatory diseases such as arthritis and asthma. The ability to modulate biological pathways through targeted chemical modifications highlights the broad therapeutic potential of this class of compounds.

The environmental impact and safety profile of 2-Ethoxypyridine-5-boronic Acid Pinacol Ester have also been evaluated. Studies have shown that it is relatively stable under ambient conditions and does not pose significant environmental or health risks when handled properly. This makes it suitable for use in both laboratory and industrial settings, where safety and environmental considerations are paramount.

In conclusion, 2-Ethoxypyridine-5-boronic Acid Pinacol Ester (CAS No. 1072945-01-7) is a highly valuable compound with a wide range of applications in organic synthesis, pharmaceutical development, and materials science. Its unique chemical structure and versatile reactivity make it an essential tool for researchers aiming to advance scientific knowledge and develop innovative solutions to pressing global challenges.